Cas no 393832-81-0 (N-(2-phenylethyl)-1-(pyridin-3-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide)

• Product Name: N-(2-phenylethyl)-1-(pyridin-3-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• CAS No: 393832-81-0
• MF: C₂₁H₂₂N₄S
• MW: 362.491182804108
• CID: 5855401
• PubChem ID: 4583869
• Update Time: 2025-10-31

N-(2-phenylethyl)-1-(pyridin-3-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-phenethyl-1-(pyridin-3-yl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
• Pyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide, 3,4-dihydro-N-(2-phenylethyl)-1-(3-pyridinyl)-
• 393832-81-0
• MLS000683222
• AKOS016371327
• SMR000323046
• N-(2-phenylethyl)-1-pyridin-3-yl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• F0533-0483
• CHEMBL1424826
• N-(2-phenylethyl)-1-(pyridin-3-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• Oprea1_690971
• HMS2707G14

• Inchi： 1S/C21H22N4S/c26-21(23-12-10-17-6-2-1-3-7-17)25-15-14-24-13-5-9-19(24)20(25)18-8-4-11-22-16-18/h1-9,11,13,16,20H,10,12,14-15H2,(H,23,26)
• InChI Key： AUFSSTYNSAPZQH-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NCCC1=CC=CC=C1)=S)C2C1=CC=CN=C1

Computed Properties

• Exact Mass: 362.15651789g/mol
• Monoisotopic Mass: 362.15651789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 553.0±60.0 °C(Predicted)
• pka: 14.61±0.40(Predicted)

Additional information on N-(2-phenylethyl)-1-(pyridin-3-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide

Comprehensive Analysis of N-(2-phenylethyl)-1-(pyridin-3-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide (CAS 393832-81-0)

The compound N-(2-phenylethyl)-1-(pyridin-3-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide (CAS 393832-81-0) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its complex heterocyclic framework, this compound exhibits potential applications in various therapeutic areas. Researchers are particularly interested in its pyrrolo[1,2-a]pyrazine core, which is known for its bioactivity and versatility in pharmaceutical design.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative treatments in oncology, neurology, and infectious diseases. The pyridine and phenylethyl moieties in this molecule contribute to its ability to interact with biological targets, making it a promising candidate for further study. Scientists are exploring its potential as a kinase inhibitor or receptor modulator, aligning with current trends in precision medicine.

The synthesis of N-(2-phenylethyl)-1-(pyridin-3-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide involves multi-step organic reactions, often requiring advanced techniques such as microwave-assisted synthesis or catalyzed cross-coupling. These methods are frequently searched in academic databases, reflecting the growing interest in efficient and sustainable chemical processes. The compound's carbothioamide group also opens avenues for derivatization, enabling the creation of analogs with enhanced properties.

From a pharmacological perspective, the pyrrolo[1,2-a]pyrazine scaffold is associated with diverse biological activities, including anti-inflammatory and antimicrobial effects. This aligns with global health priorities, such as combating antibiotic resistance and managing chronic inflammatory conditions. The incorporation of a pyridin-3-yl group further enhances the molecule's ability to penetrate cell membranes, a critical factor in drug bioavailability.

In the context of drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, N-(2-phenylethyl)-1-(pyridin-3-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide demonstrates favorable characteristics. Its moderate lipophilicity and molecular weight fall within the optimal range for oral bioavailability, a key consideration in modern drug development. Computational models suggest that this compound could interact with CYP450 enzymes, a hot topic in pharmacokinetic research.

The rise of AI-driven drug discovery has also brought attention to compounds like CAS 393832-81-0. Machine learning algorithms can predict its binding affinities to various proteins, accelerating the identification of potential therapeutic targets. This synergy between computational and experimental approaches is revolutionizing the pharmaceutical industry, making molecules with complex structures more accessible for development.

Environmental and regulatory considerations are equally important when discussing N-(2-phenylethyl)-1-(pyridin-3-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide. The compound's stability under different pH conditions and its biodegradability are subjects of ongoing research, addressing the increasing demand for green chemistry solutions. These aspects are critical for ensuring sustainable production processes and minimizing ecological impact.

In summary, N-(2-phenylethyl)-1-(pyridin-3-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide (CAS 393832-81-0) represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity and potential applications make it a valuable subject for further investigation, particularly in the era of personalized medicine and computational biology. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.